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Compound of Interest

Compound Name: BU224 hydrochloride

Cat. No.: B067079

For researchers and professionals in drug development, the proper management of chemical
compounds is paramount for laboratory safety and experimental integrity. This document
provides essential safety and logistical information for the handling and disposal of BU224
hydrochloride, a selective ligand for imidazoline |12 receptors. Adherence to these guidelines is
crucial for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Safety Precautions

There are conflicting reports regarding the hazard classification of BU224 hydrochloride.
While one source suggests it may cause skin, eye, and respiratory irritation, another indicates it
is not classified as a hazardous substance under the Globally Harmonized System (GHS).
Given this discrepancy, it is prudent to handle BU224 hydrochloride with a degree of caution.

Recommended Personal Protective Equipment (PPE):

o Respiratory Protection: A dust mask, such as a type N95, is recommended, especially when
handling the solid form.

» Eye Protection: Safety glasses or goggles should be worn to prevent eye contact.
» Hand Protection: Chemical-resistant gloves are essential to prevent skin contact.

In the event of exposure, standard first-aid measures should be followed. For eye contact, rinse
thoroughly with water. If inhaled, move to an area with fresh air. For skin contact, wash the
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affected area with soap and water.

Quantitative Data

The following table summarizes key quantitative information for BU224 hydrochloride.

Property Value

2-(4,5-Dihydroimidazol-2-yl)quinoline
Synonyms

hydrochloride
Molecular Formula C12H11Ns - HCI
Molecular Weight 233.70 g/mol
Solubility in Ethanol 1.2 mg/mL
Solubility in H20 >16 mg/mL
Solubility in 0.1 M NaOH 24 mg/mL
Solubility in 0.1 M HCI >30 mg/mL

Proper Disposal Procedures

The disposal of BU224 hydrochloride must comply with all local, state, and federal
regulations. For smaller quantities, some safety data sheets (SDS) suggest that disposal with
household waste may be permissible; however, the most conservative and recommended
approach is to treat it as a chemical waste.

Step-by-Step Disposal Protocol:

o Segregation: Keep BU224 hydrochloride waste separate from other chemical waste
streams to avoid unintended reactions.

o Containerization: Place the waste in a clearly labeled, sealed, and compatible container. The
original container is often a suitable choice.

e Labeling: The container must be clearly marked with the chemical name "BU224
hydrochloride" and any applicable hazard warnings.
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o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the chemical waste through
a licensed and approved hazardous waste disposal company.[1]

Under no circumstances should BU224 hydrochloride be disposed of down the drain or in the
regular trash unless explicitly permitted by your institution's safety office and local regulations.

Experimental Workflow Visualization

The following diagram illustrates a potential experimental workflow to investigate the effects of
BU224 as an agonist at imidazoline 12 receptors, based on its known biological activities.
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Investigational workflow for BU224 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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